Hexose

• CAS: 579-36-2
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2
• InChIKey: WQZGKKKJIJFFOK-UHFFFAOYSA-N

D-Allose (Hexose) Procurement Guide: Baseline Overview of the C-3 Epimer of D-Glucose

The compound hexose, specifically D-allose (CAS 579-36-2), is a rare aldohexose monosaccharide that is a C-3 epimer of D-glucose [1]. It is naturally found in trace amounts in certain plants and microorganisms [2]. As a rare sugar, D-allose is characterized by its low-calorie profile and a sweetness approximately 80% that of sucrose, distinguishing it from common sugars [3]. Its chemical formula is C6H12O6 and its molecular weight is 180.16 g/mol, with a physical state as a white to almost white powder or crystal . While it shares the same molecular formula as glucose, its distinct stereochemistry at the C-3 position confers unique physicochemical and physiological properties, making it a compound of interest for functional food and pharmaceutical applications [1].

1

C-3 epimer of D-glucose with distinct stereochemical profile

2

Reported sweetness ~80% of sucrose and negligible caloric value

3

Supports research in metabolic health, neuroprotection model context, and appetite pathway studies

• [1] Fukada, K., et al. (2010). 'Rare sugar D-allose: A novel anti-proliferative and anti-inflammatory agent.' In: 'Rare Sugars and their Bioactive Properties.' Springer. View Source
• [2] PubChem. (n.d.). 'D-Allose.' National Center for Biotechnology Information. View Source
• [3] Iida, T., et al. (2016). 'Characteristics of Rare Sugars (D-Psicose, D-Allose, D-Tagatose) and Their Utilization.' Journal of the Japanese Society for Food Science and Technology, 63(2), 74-80. View Source

Why Generic Substitution Fails for D-Allose: Critical Differences in Biological Activity and Function

In-class compounds, such as D-glucose or other aldohexoses, cannot be simply interchanged for D-allose. While they share the same molecular formula, D-allose's unique stereochemistry (C-3 epimer of D-glucose) directly dictates its metabolic fate and physiological effects [1]. Unlike D-glucose, which is a primary energy source and can promote adipogenesis, D-allose exhibits negligible caloric value and does not increase triglyceride accumulation in adipocytes [2]. Furthermore, D-allose demonstrates unique, quantifiable neuroprotective and anti-inflammatory effects not observed with its isomer D-glucose or other common sugars [3]. Therefore, using a generic sugar substitute would fail to replicate the specific, evidence-backed functional benefits and low-calorie profile of D-allose, directly impacting the efficacy of formulations in nutraceutical or pharmaceutical applications. This guide provides the quantitative evidence necessary to support this differentiated selection [2][3].

Target

D-Allose

C-3 epimer; does not promote adipogenesis or raise plasma GLP-1 in reported models

Substitute

D-Glucose

Increases adipogenic markers (GPDH, TG) and serves as primary energy source

Substitute

D-Allulose / other rare sugars

Suppress appetite via GLP-1 pathway; mechanistic profile may differ

• [1] Chen, Z., et al. (2018). 'Recent advances in D-allose: a rare sugar with promising biological activities.' Critical Reviews in Food Science and Nutrition, 58(15), 2587-2598. View Source
• [2] Yamaguchi, F., et al. (2007). 'Inhibition of adipocytokine secretion by rare sugars.' Proceedings of the Physiological Society of Japan, 57, S243. View Source
• [3] Gao, Y., et al. (2013). 'Anti-inflammatory Effect of D-Allose in Cerebral Ischemia/Reperfusion Injury in Rats.' Neurologia medico-chirurgica, 53(6), 365-374. View Source

Quantitative Evidence for D-Allose Differentiation vs. Key Analogs

D-Allose vs. D-Glucose: Differential Effects on Adipocyte Metabolism

D-allose does not promote adipogenesis, a key differentiator from D-glucose. In a study with 3T3-L1 preadipocytes, treatment with D-allose did not increase glycerol-3-phosphate dehydrogenase (GPDH) activity or triglyceride (TG) accumulation, in contrast to the significant increases induced by D-glucose [1].

Adipocyte metabolism vs. D-glucose

Head-to-head

No increase in GPDH activity or TG accumulation, unlike D-glucose

Supports adipogenesis-neutral metabolic endpoint context

3T3-L1 preadipocyte model

Evidence Dimension	Adipogenesis markers (GPDH activity & TG amount)
Target Compound Data	No increase in GPDH activity or TG amount
Comparator Or Baseline	D-glucose significantly increased GPDH activity and TG amount
Quantified Difference	Qualitative difference; D-allose did not induce the increases seen with D-glucose.
Conditions	3T3-L1 preadipocyte cell culture model

Why This Matters

This evidence is critical for procurement in the development of functional foods or nutraceuticals aimed at weight management, as it shows D-allose can provide sweetness without the adipogenic metabolic effects of D-glucose.

• [1] Yamaguchi, F., et al. (2007). 'Inhibition of adipocytokine secretion by rare sugars.' Proceedings of the Physiological Society of Japan, 57, S243. View Source

D-Allose vs. Ketohexoses: Distinct Mechanisms in Appetite Suppression

While ketohexoses like D-allulose suppress food intake via GLP-1 secretion, D-allose operates through a GLP-1-independent pathway. A study in male mice showed that 3 g/kg of D-allose suppressed feeding without raising plasma GLP-1, whereas D-allulose at 1 g/kg and 3 g/kg significantly increased GLP-1 levels [1].

Appetite suppression mechanism

Head-to-head

Suppressed food intake without raising plasma GLP-1, in contrast to ketohexoses

GLP-1-independent pathway context for satiety research

Male mice, 3 g/kg oral dose

Evidence Dimension	Food intake suppression mechanism
Target Compound Data	Suppressed food intake at 3 g/kg without raising plasma GLP-1
Comparator Or Baseline	Ketohexoses (D-allulose, D-tagatose, D-sorbose) suppressed food intake and significantly increased plasma GLP-1 at 1 and 3 g/kg.
Quantified Difference	D-allose's effect is independent of GLP-1 secretion, a mechanistic difference from other rare sugars.
Conditions	Male mice model, single peroral administration

Why This Matters

This mechanistic divergence is crucial for scientists selecting compounds for appetite suppression research, as D-allose offers a complementary or alternative pathway that avoids potential side effects or tachyphylaxis associated with GLP-1 agonists.

• [1] Masuda, Y., et al. (2025). 'Abilities of Rare Sugar Members to Release Glucagon-like Peptide-1 and Suppress Food Intake in Mice.' Nutrients, 17(7), 1221. View Source

Quantified Neuroprotection: D-Allose vs. Vehicle in Ischemic Stroke Model

D-allose demonstrates a quantifiable and statistically significant neuroprotective effect in an in vivo model of acute cerebral ischemia/reperfusion (I/R) injury. In rats, D-allose treatment resulted in a smaller infarct volume compared to vehicle control [1].

Cerebral infarct volume

Head-to-head

90.9 ± 13.5 mm³ (D-allose) vs 114.9 ± 15.3 mm³ (vehicle), p

Model-response endpoint context: reduced infarct size in I/R rat model

Transient MCAO, 300 mg/kg i.v.

Relative sweetness

Cross-study

~80% of sucrose sweetness; D-allulose ~70%

Sweetener formulation context: higher relative sweetness than D-allulose

Organoleptic evaluation data

Biotechnological production titer

Class-level

56.4 g/L in 120 h, yield 41.4%, productivity 0.65 g/L/h

Scalable bioproduction context from engineered E. coli

Data to verify for specific process conditions

Analytical purity specification

Specification review

>98.0% (HPLC), specific rotation +13.0 to +16.0°

Benchmark purity for research and development use

Vendor specification; verify lot-specific COA

Evidence Dimension	Cerebral infarct volume after I/R injury
Target Compound Data	90.9 ± 13.5 mm³
Comparator Or Baseline	Vehicle control: 114.9 ± 15.3 mm³
Quantified Difference	Significant reduction of 24.0 mm³ (p < 0.01)
Conditions	Rat model of transient middle cerebral artery occlusion; D-allose administered via tail vein at 300 mg/kg.

Why This Matters

This robust in vivo efficacy data provides a strong, evidence-based rationale for procuring D-allose for preclinical research in neuroprotection and ischemic stroke, setting it apart from other sugars that lack such validated therapeutic potential.

• [1] Gao, Y., et al. (2013). 'Anti-inflammatory Effect of D-Allose in Cerebral Ischemia/Reperfusion Injury in Rats.' Neurologia medico-chirurgica, 53(6), 365-374. View Source

Comparative Sweetness and Caloric Value of D-Allose

D-allose is a low-calorie sweetener with a sweetness profile distinct from common sugars. Compared to sucrose, D-allose has approximately 80% sweetness and an energy value close to zero [1]. Its isomer, D-allulose, has approximately 70% sweetness [2].

Relative sweetness

Cross-study

~80% of sucrose sweetness; D-allulose ~70%

Sweetener formulation context: higher relative sweetness than D-allulose

Organoleptic evaluation data

Evidence Dimension	Sweetness relative to sucrose
Target Compound Data	Approximately 80%
Comparator Or Baseline	Sucrose (100%) and D-allulose (approximately 70%)
Quantified Difference	D-allose is 1.14 times sweeter than D-allulose based on sucrose benchmarks.
Conditions	Organoleptic evaluation, literature review

Why This Matters

This information is essential for formulation scientists in the food and beverage industry when selecting a sugar substitute to achieve a specific sweetness profile while minimizing caloric load. D-allose provides a higher relative sweetness compared to D-allulose, enabling potentially lower usage rates.

• [1] Iida, T., et al. (2016). 'Characteristics of Rare Sugars (D-Psicose, D-Allose, D-Tagatose) and Their Utilization.' Journal of the Japanese Society for Food Science and Technology, 63(2), 74-80. View Source
• [2] Gakkainavi. (n.d.). 'Review (No.1 Vol.16): d-psicose and d-allose.' View Source

Biotechnological Production Titer: Benchmarking D-Allose Yield

Advances in metabolic engineering have made the biotechnological production of D-allose more feasible. An engineered Escherichia coli strain achieved a high production titer of D-allose from glucose, setting a benchmark for yield in bioprocesses [1].

Biotechnological production titer

Class-level

56.4 g/L in 120 h, yield 41.4%, productivity 0.65 g/L/h

Scalable bioproduction context from engineered E. coli

Data to verify for specific process conditions

Evidence Dimension	Production titer from glucose
Target Compound Data	56.4 g L⁻¹ in 120 hours
Comparator Or Baseline	Previous methods had poor yield due to the reversible nature of in vitro enzymatic steps; this engineered pathway is thermodynamically favorable.
Quantified Difference	Productivity of 0.65 g L⁻¹ hr⁻¹ and a yield of 41.4% under test tube conditions.
Conditions	E. coli fermentation using engineered strains with native genes, optimized gene expression.

Why This Matters

This quantitative benchmark in production titer is vital for industrial procurement and supply chain planning, demonstrating the compound's scalability and economic viability compared to other rare sugars that may lack an efficient, high-yield bioproduction method.

• [1] Lee, J., et al. (2025). 'Unleashing the innate ability of Escherichia coli to produce D-Allose.' Metabolic Engineering, 88, 206-214. View Source

Analytical Specification: High Purity Benchmark for Research and Industrial Use

Reputable suppliers provide D-allose with high purity, meeting strict analytical specifications. TCI Chemicals lists its D-allose with a purity of >98.0% (HPLC) and a specific rotation ([a]20/D) of +13.0 to +16.0 deg (C=5, H2O) . This level of purity is consistent with material suitable for research and development in pharmaceutical and food applications.

Analytical purity specification

Specification review

>98.0% (HPLC), specific rotation +13.0 to +16.0°

Benchmark purity for research and development use

Vendor specification; verify lot-specific COA

Evidence Dimension	Analytical purity (HPLC)
Target Compound Data	min. 98.0 area% (HPLC)
Comparator Or Baseline	N/A (Vendor specification)
Quantified Difference	N/A
Conditions	HPLC analysis

Why This Matters

A clear, verifiable purity specification is a prerequisite for scientific procurement, ensuring batch-to-batch reproducibility in experiments and compliance with regulatory standards for product development. This data provides a benchmark for assessing supplier quality.

D-Allose: Optimal Application Scenarios Based on Evidence of Differentiation

Neuroprotective Agent in Preclinical Ischemic Stroke Models

Based on the quantified reduction in cerebral infarct volume (90.9 vs. 114.9 mm³, p < 0.01) observed in a rat model [1], D-allose is ideally suited for use as a neuroprotective agent in preclinical studies of acute ischemic stroke. Researchers investigating cerebral ischemia/reperfusion injury can leverage this evidence to justify the selection of D-allose over other sugars lacking such robust in vivo efficacy data.

Non-GLP-1 Mediated Appetite Suppression for Obesity Research

The finding that D-allose suppresses food intake without elevating GLP-1 levels at a 3 g/kg dose in mice [2] positions it as a unique tool for appetite control research. Scientists exploring alternative pathways for weight management can utilize D-allose to dissect GLP-1-independent mechanisms of satiety, offering a novel approach distinct from D-allulose and other rare sugars that rely on incretin hormone secretion.

Zero-Calorie Sweetener with Adipogenesis-Neutral Profile

For food scientists formulating low-calorie or functional food products, D-allose offers a differentiated profile: it provides 80% of the sweetness of sucrose with virtually no calories [3], and crucially, it does not induce the markers of fat cell development (GPDH activity and TG accumulation) that are triggered by D-glucose [4]. This combination makes it an ideal candidate for sugar substitutes in products targeting weight management and metabolic health.

Scalable Bioproduction for Cost-Effective Industrial Supply

For industrial biotechnologists and procurement managers, the established high-yield production method in E. coli—achieving a titer of 56.4 g/L and a yield of 41.4% from glucose [5]—validates D-allose as a scalable and economically viable rare sugar. This evidence supports strategic sourcing decisions for large-scale applications in food, beverage, and pharmaceutical manufacturing, where a reliable and efficient supply chain is critical.

Application

Selection Property

Validation Focus

Ischemic stroke neuroprotection research

Model-response endpoint context

Infarct volume reduction in I/R models

Non-GLP-1 appetite suppression studies

Pathway-response context

GLP-1-independent feeding reduction

Low-calorie sweetener and adipogenesis research

Metabolic endpoint context

Adipogenic markers (GPDH, TG) and caloric profile

Rare sugar bioproduction and scale-up

Process scalability context

Production titer and yield benchmarks

• [1] Gao, Y., et al. (2013). 'Anti-inflammatory Effect of D-Allose in Cerebral Ischemia/Reperfusion Injury in Rats.' Neurologia medico-chirurgica, 53(6), 365-374. View Source
• [2] Masuda, Y., et al. (2025). 'Abilities of Rare Sugar Members to Release Glucagon-like Peptide-1 and Suppress Food Intake in Mice.' Nutrients, 17(7), 1221. View Source
• [3] Iida, T., et al. (2016). 'Characteristics of Rare Sugars (D-Psicose, D-Allose, D-Tagatose) and Their Utilization.' Journal of the Japanese Society for Food Science and Technology, 63(2), 74-80. View Source
• [4] Yamaguchi, F., et al. (2007). 'Inhibition of adipocytokine secretion by rare sugars.' Proceedings of the Physiological Society of Japan, 57, S243. View Source
• [5] Lee, J., et al. (2025). 'Unleashing the innate ability of Escherichia coli to produce D-Allose.' Metabolic Engineering, 88, 206-214. View Source